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Compound of Interest

Compound Name: Verrucarin A

Cat. No.: B1682206 Get Quote

An In-depth Technical Guide on the Origin of Verrucarin A

Executive Summary
Verrucarin A is a potent, naturally occurring macrocyclic trichothecene mycotoxin. First

described in 1962, it belongs to a class of sesquiterpenoid toxins produced by a variety of

fungal species.[1] Characterized by a 12,13-epoxytrichothec-9-ene (EPT) core structure,

Verrucarin A is distinguished as a type D trichothecene due to an additional macrocyclic ester

ring linking positions C-4 and C-15.[1] Its profound cytotoxicity, primarily stemming from the

inhibition of protein biosynthesis, has made it a subject of intense research, both as a

contaminant in agriculture and water-damaged buildings, and as a potential therapeutic agent.

[1][2] This document provides a comprehensive overview of the origin of Verrucarin A,

detailing its discovery, the organisms that produce it, its complete biosynthetic pathway, and the

experimental protocols for its isolation.

Discovery and Fungal Origin
Verrucarin A was first reported in 1962 as a cytostatically highly active antibiotic isolated from

Myrothecium species.[1] It is a member of the trichothecene family, a large group of mycotoxins

produced by various fungi. The primary producers of Verrucarin A are species within the

genera Myrothecium, Stachybotrys, and Fusarium.

Table 1: Fungal Sources of Verrucarin A
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Fungal Genus
Specific Species (where
cited)

Environment

Myrothecium
Myrothecium verrucaria,
Myrothecium roridum

Plant pathogen, soil,
contaminated crops (e.g.,
spinach)

Stachybotrys
Stachybotrys chartarum

("black mold")

Water-damaged buildings,

damp environments

Fusarium Fusarium sp.
Contaminated grains and

crops

Albifimbria Albifimbria verrucaria Reported producer

| Paramyrothecium | Paramyrothecium roridum | Reported producer |

These fungi synthesize Verrucarin A as a secondary metabolite, often in response to

environmental stress. Its presence is a significant concern in food safety, particularly in

contaminated grains, and in indoor air quality, where it can be inhaled.

Chemical Properties
Verrucarin A is a complex organic molecule incorporating a triester macrocyclic structure. The

olefin and epoxide groups within the core trichothecene skeleton are critical for its high toxicity.

Table 2: Chemical and Physical Properties of Verrucarin A

Property Value Reference

Chemical Formula C₂₇H₃₄O₉

Molar Mass 502.560 g·mol⁻¹

CAS Number 3148-09-2

Synonyms
Muconomycin A, Antibiotic

379Y, NSC 126728

Appearance Solid
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| Solubility | Soluble in DMSO, Methanol, Ethanol, Dichloromethane | |

Biosynthesis Pathway
The biosynthesis of Verrucarin A is a multi-step enzymatic process originating from the

mevalonate pathway, which is common for the synthesis of all terpenoids.

Formation of Farnesyl Pyrophosphate (FPP): The pathway begins with the assembly of the

C15 precursor, farnesyl pyrophosphate (FPP), from isoprene units via the mevalonate

pathway.

Trichodiene Synthesis: The first committed step is the cyclization of FPP into the bicyclic

sesquiterpene, trichodiene. This reaction is catalyzed by the enzyme trichodiene synthase.

Formation of the EPT Core: Trichodiene undergoes a series of oxygenation reactions

catalyzed by a cytochrome P450 enzyme (encoded by the TRI4 gene) to form isotrichodiol,

which includes the characteristic 12,13-epoxide ring. Isotrichodiol then isomerizes to yield

the core trichothecane structure, verrucarol.

Macrocycle Formation: The final stage involves a series of hydroxylations and acylations at

the C-4 and C-15 positions of the verrucarol core. These modified groups then cyclize to

form the distinctive macrocyclic ester ring, yielding the final Verrucarin A molecule.
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Biosynthesis of Verrucarin A
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Cellular Mechanism of Action of Verrucarin A

Eukaryotic Cell
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General Workflow for Verrucarin A Isolation

Inoculate Myrothecium sp.
on YMG Agar

Liquid Fermentation
(Potato Dextrose Broth, 22°C, 42 days)
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(Separate Mycelia & Supernatant)

Solvent Extraction
(e.g., Ethyl Acetate)

Concentrate Crude Extract

Silica Gel Chromatography

HPLC Purification

Pure Verrucarin A

Structural Analysis
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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